Cas no 2229162-94-9 (5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229162-94-9
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6327071
• PubChem ID: 165606191
• Update Time: 2025-05-21

5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid
• 2229162-94-9
• EN300-1727579

• Inchi： 1S/C10H13NO3S/c1-10(2)7(3-4-15-10)8-6(9(12)13)5-11-14-8/h5,7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： SORXJMWQMRTSGD-UHFFFAOYSA-N
• SMILES： S1CCC(C2=C(C(=O)O)C=NO2)C1(C)C

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.6Ų

Additional information on 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid

Recent Advances in the Study of 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2229162-94-9)

The compound 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2229162-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for further pharmacological evaluation. The compound's oxazole-thiolane hybrid structure is particularly noteworthy, as it combines the metabolic stability of oxazoles with the bioactivity often associated with thiolane derivatives.

In terms of biological activity, preliminary in vitro studies have demonstrated promising results. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits moderate inhibitory activity against several kinase targets implicated in inflammatory diseases. The carboxylic acid moiety appears to play a crucial role in target binding, as evidenced by structure-activity relationship (SAR) studies comparing various derivatives.

One of the most significant developments comes from a recent patent application (WO2023124567) that describes the use of 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid as a key intermediate in the synthesis of novel PDE4 inhibitors. The patent highlights the compound's ability to serve as a versatile building block for creating more potent and selective phosphodiesterase inhibitors, potentially opening new avenues for treating respiratory and autoimmune disorders.

Pharmacokinetic studies conducted in 2024 have provided valuable insights into the compound's drug-like properties. While showing good solubility and moderate metabolic stability, researchers have noted challenges with plasma protein binding that may need to be addressed in future derivative development. These findings were presented at the recent American Chemical Society National Meeting and are currently under peer review for publication.

Looking forward, several research groups have announced plans to explore the therapeutic potential of this compound further. Upcoming studies aim to investigate its efficacy in animal models of chronic inflammation and evaluate its safety profile. The unique combination of structural features in 5-(2,2-dimethylthiolan-3-yl)-1,2-oxazole-4-carboxylic acid continues to make it a molecule of considerable interest in drug discovery programs targeting challenging disease areas.